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Compound of Interest

Compound Name: Biotinoyl tripeptide-1

Cat. No.: B1667285 Get Quote

Application Notes: Formulating Biotinoyl Tripeptide-
1 for Topical Research
These notes provide comprehensive guidance for researchers, scientists, and drug

development professionals on the formulation and evaluation of Biotinoyl tripeptide-1 in a

topical serum for hair growth research.

Introduction to Biotinoyl Tripeptide-1
Biotinoyl tripeptide-1 is a synthetic bioactive peptide renowned for its application in hair care.

[1] It is the reaction product of biotin (Vitamin H) and tripeptide-1 (GHK), a peptide fragment of

collagen.[2][3] This combination creates a molecule designed to penetrate hair follicles

efficiently, promoting hair growth and health.[3] The GHK peptide sequence acts as a signaling

molecule, while the biotin component is crucial for cellular metabolism and serves to anchor the

peptide.[3][4] Its primary functions include strengthening hair, reducing hair loss, and improving

the overall health of hair follicles.[2][4][5]

Table 1: Chemical and Physical Properties of Biotinoyl Tripeptide-1
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Property Value Reference

INCI Name Biotinoyl Tripeptide-1 [2]

CAS Number 299157-54-3 [1]

Molecular Formula C24H38N8O6S [1][6]

Molecular Weight 566.7 g/mol [2][6]

Appearance White to off-white powder [1][7]

Solubility Soluble in water [2][7]

Recommended pH 3.5 - 7.0 [2][8]

Storage
Store at -20°C for long-term

stability
[1]

Mechanism of Action
Biotinoyl tripeptide-1 exerts its effects through a multi-pathway approach that targets the

fundamental causes of hair loss and follicle aging.[3][9]

Strengthening Hair Anchorage: The peptide stimulates the synthesis of key extracellular

matrix (ECM) proteins, specifically laminin 5 and collagen IV.[4][7][9][10] These proteins are

vital for the integrity of the dermal-epidermal junction, strengthening the anchoring of the hair

follicle in the scalp and helping to prevent premature shedding.[4]

Promoting Follicle Cell Proliferation: It has been shown to stimulate the proliferation of

dermal papilla cells and keratinocytes in the hair bulb.[4][5][7] This increased cellular activity

leads to the development of stronger, healthier hair follicles and contributes to a prolonged

anagen (growth) phase of the hair cycle.[3][5]

Improving Follicle Health: The peptide helps to improve scalp micro-circulation, which

enhances the delivery of oxygen and nutrients to the hair follicle.[1][9][11] It also helps to

slow the aging of follicles and may lessen the production of dihydrotestosterone (DHT), a key

factor in androgenic alopecia.[2][9][11]
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Signaling pathway of Biotinoyl tripeptide-1 in the hair follicle.
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Summary of Efficacy Data
Quantitative data from various studies demonstrate the peptide's effectiveness.

Table 2: Summary of Reported In Vitro and Ex Vivo Efficacy Data

Assay / Study Type
Parameter
Measured

Result Reference

Ex Vivo Human Hair

Follicle Culture
Hair Growth +58% at 2 ppm [12]

Ex Vivo Human Hair

Follicle Culture
Hair Growth +121% at 5 ppm [9][12]

In Vitro Keratinocyte

Culture

Keratinocyte

Proliferation

Significant increase

observed
[4][12]

Clinical Study Hair Density
35% increase after 16

weeks
[4]

Clinical Study Hair Loss
58% reduction after

16 weeks
[4]

In Vitro Cell Culture
Laminin 5 & Collagen

IV Production
49% increase [13]

Experimental Protocols
Protocol 1: Preparation of a Topical Serum for Research
(100g Batch)
This protocol outlines the preparation of a simple aqueous gel serum. The concentration of

Biotinoyl tripeptide-1 can be adjusted based on experimental needs. A common range for

cosmetic formulations is 1-3%, while research studies have shown effects at parts-per-million

(ppm) concentrations.[2][12] This formulation uses a 2% concentration of a stock solution,

which is a common approach.

Materials & Equipment:
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Biotinoyl tripeptide-1 (powder)

Deionized (DI) water

Glycerin (humectant)

Hydroxyethylcellulose (gelling agent)

Phenoxyethanol (preservative)

Citric acid or Sodium hydroxide (for pH adjustment)

Analytical balance, magnetic stirrer and stir bar, pH meter, beakers, graduated cylinders

Table 3: Example Research Serum Formulation

Phase Ingredient Function
Concentration
(w/w %)

Weight (g)

A Deionized Water Solvent q.s. to 100 92.3

A Glycerin Humectant 3.0% 3.0

A
Hydroxyethylcell

ulose
Gelling Agent 1.5% 1.5

B
Biotinoyl

Tripeptide-1
Active Ingredient

2.0% (of a 5000

ppm stock) or

0.001-2% pure

2.0 (stock)

B Deionized Water Solvent for Active 1.0% 1.0

C Phenoxyethanol Preservative 0.2% 0.2

C pH Adjuster pH Regulator As needed q.s.

Procedure:

Hydrate Gelling Agent (Phase A): In the main beaker, add DI water and glycerin. While

stirring, slowly sprinkle in the hydroxyethylcellulose to avoid clumping. Continue to stir until
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fully hydrated and a clear, viscous gel forms.

Dissolve Active (Phase B): In a separate small beaker, dissolve the Biotinoyl tripeptide-1
powder in its allotted amount of DI water. Gentle warming (below 40°C) can be used if

necessary.[7][14]

Combine Phases: Slowly add Phase B to Phase A with continuous stirring until the mixture is

homogeneous.

Add Preservative (Phase C): Add phenoxyethanol to the main batch and mix thoroughly.

pH Adjustment: Measure the pH of the serum. Adjust to a target range of 5.5 - 6.5 using a

dilute solution of citric acid (to lower pH) or sodium hydroxide (to raise pH).[2][8]

Final Mixing: Stir the batch for another 15-20 minutes to ensure uniformity.

Storage: Transfer the final serum to a sterile, airtight container and store it in a cool, dark

place. For long-term storage of a preservative-free formulation, refrigeration at 4°C is

recommended.
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Workflow for the preparation of a topical Biotinoyl tripeptide-1 serum.
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Protocol 2: In Vitro Dermal Papilla Cell Proliferation
Assay
This protocol uses the MTT assay to quantify the effect of the formulated serum on the

proliferation of Human Hair Dermal Papilla Cells (HHDPCs).

Materials & Equipment:

Human Hair Dermal Papilla Cells (HHDPCs)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Biotinoyl tripeptide-1 serum (and a vehicle control serum without the peptide)

Phosphate-Buffered Saline (PBS)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

DMSO (Dimethyl sulfoxide)

96-well cell culture plates, incubator (37°C, 5% CO2), microplate reader

Procedure:

Cell Seeding: Culture HHDPCs to ~80% confluency. Trypsinize, count, and seed the cells

into a 96-well plate at a density of 5,000 cells/well. Incubate for 24 hours to allow for cell

attachment.

Treatment: Prepare serial dilutions of the test serum and vehicle control in serum-free media.

Remove the old media from the wells and add 100 µL of the diluted treatments. Include a

media-only control.

Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

MTT Assay:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.
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Incubate for another 4 hours. Viable cells will convert the yellow MTT to purple formazan

crystals.

Carefully remove the media and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Data Acquisition: Shake the plate for 10 minutes and measure the absorbance at 570 nm

using a microplate reader.

Analysis: Calculate the percentage of cell proliferation relative to the vehicle control.
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Workflow for the in vitro cell proliferation (MTT) assay.
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Protocol 3: Ex Vivo Hair Follicle Organ Culture
This protocol describes a method to assess the effect of the formulated serum on hair shaft

elongation in cultured human hair follicles.[15][16]

Materials & Equipment:

Human scalp tissue (from cosmetic surgery, with consent)

Williams E medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics

Biotinoyl tripeptide-1 serum (and vehicle control)

24-well culture plates, sterile dissecting tools, inverted microscope with a calibrated

eyepiece, incubator

Procedure:

Follicle Isolation: Under a dissecting microscope, carefully micro-dissect anagen VI hair

follicles from the subcutaneous fat of the scalp tissue.[17] Ensure the dermal papilla remains

intact.

Culturing: Place one isolated follicle per well in a 24-well plate containing 1 mL of

supplemented Williams E medium.

Treatment: Add the test serum and vehicle control to the culture medium at the desired final

concentrations.

Incubation: Culture the follicles for 7-14 days at 37°C, 5% CO2. Change the medium every

2-3 days with fresh treatments.

Measurement: On day 0 and every subsequent measurement day (e.g., day 2, 4, 7), capture

an image of each follicle. Measure the length of the hair shaft that has grown from the follicle

base using image analysis software.

Analysis: Calculate the total elongation of the hair shaft for each follicle by subtracting the

day 0 length from the final length. Compare the mean elongation between treated and

control groups.
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Workflow for the ex vivo hair follicle organ culture experiment.
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Safety and Handling
According to available safety data sheets, Biotinoyl tripeptide-1 is not classified as a

hazardous substance and is generally considered safe for cosmetic use.[18][19] However,

standard laboratory practices should be followed.

Personal Protective Equipment (PPE): Wear gloves, safety glasses, and a lab coat when

handling the powder and concentrated solutions.[20]

Inhalation: Avoid inhaling the powder by handling it in a well-ventilated area or under a fume

hood.[21]

Contact: In case of skin or eye contact, rinse thoroughly with water.[19][21]

Disposal: Dispose of the material in accordance with local, state, and federal regulations. Do

not discharge into sewer systems.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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